![molecular formula C9H10N2O3 B2438254 4-[(Carbamoylamino)methyl]benzoic acid CAS No. 2372-49-8](/img/structure/B2438254.png)
4-[(Carbamoylamino)methyl]benzoic acid
Description
“4-[(Carbamoylamino)methyl]benzoic acid” is a chemical compound with the CAS Number: 387846-35-7 . Its molecular weight is 207.19 . The IUPAC name for this compound is 4- { (E)- [ (aminocarbonyl)hydrazono]methyl}benzoic acid .
Molecular Structure Analysis
The InChI code for “4-[(Carbamoylamino)methyl]benzoic acid” is 1S/C9H9N3O3/c10-9 (15)12-11-5-6-1-3-7 (4-2-6)8 (13)14/h1-5H, (H,13,14) (H3,10,12,15)/b11-5+ .Scientific Research Applications
Intramolecular Charge Transfer : Research has shown that derivatives of benzoic acid, like 4-(N-phenylamino)benzoic acid, exhibit intramolecular charge transfer (ICT) properties. This phenomenon is significant in understanding electron donor capabilities of different molecular groups (Li-Hua Ma, Zhao-bin Chen, & Yunbao Jiang, 2003).
Mesomorphism in Binary Mixtures : A study on the mesomorphism (the properties between a liquid and a solid) in binary mixtures involving compounds like 4-((hexylimino)methyl)benzoic acid highlights the role of such compounds in material science, particularly in the study of liquid crystals (Poornima Bhagavath & S. Mahabaleshwara, 2017).
Synthesis of Novel Amino Acids : The synthesis of novel amino acids like 4-Amino-3-(aminomethyl)benzoic acid, demonstrates the use of benzoic acid derivatives in the creation of new compounds for applications in peptidomimetics and combinatorial chemistry (R. Pascal, R. Sola, F. Labéguère, & P. Jouin, 2000).
Electrooxidation for Drug Synthesis : The electrooxidation of compounds like 4-(Di-n-propylsulfamyl)toluene to 4-(Di-n-propylsulfamyl)benzoic acid shows the role of benzoic acid derivatives in the synthesis of important pharmaceuticals (M. Michman & M. Weiss, 1990).
Antibacterial Activity : Organotin(IV) complexes derived from 4-(diethylamino) benzoic acid have been studied for their in vitro antibacterial screening activity, demonstrating potential biomedical applications (Yip-Foo Win, S. Teoh, M. Vikneswaran, S. Ha, & P. Ibrahim, 2010).
Biotechnological Applications : A study on enzymatic synthesis involving 4-OH-benzoic acid from phenol and CO2 highlights the potential of benzoic acid derivatives in biotechnological applications, especially in environmentally friendly chemical processes (M. Aresta, E. Quaranta, Roberto Liberio, C. Dileo, & I. Tommasi, 1998).
properties
IUPAC Name |
4-[(carbamoylamino)methyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O3/c10-9(14)11-5-6-1-3-7(4-2-6)8(12)13/h1-4H,5H2,(H,12,13)(H3,10,11,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZGDNWPABVDRGA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)N)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(Carbamoylamino)methyl]benzoic acid | |
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